N-(3'-fluoro-4-biphenylyl)-1-[(1-methyl-1H-pyrazol-4-yl)methyl]prolinamide

• IUPAC Name: N-[4-(3-fluorophenyl)phenyl]-1-[(1-methylpyrazol-4-yl)methyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C22H23FN4O/c1-26-14-16(13-24-26)15-27-11-3-6-21(27)22(28)25-20-9-7-17(8-10-20)18-4-2-5-19(23)12-18/h2,4-5,7-10,12-14,21H,3,6,11,15H2,1H3,(H,25,28)
• InChI Key: QKAISAKHKNYGPY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN2CCCC2C(=O)NC3=CC=C(C=C3)C4=CC(=CC=C4)F
• Molecular Formula: C22H23FN4O
• Molecular Weight: 378.4 g/mol

Description

N-(3'-fluoro-4-biphenylyl)-1-[(1-methyl-1H-pyrazol-4-yl)methyl]prolinamide is a chemical compound that has gained attention in the scientific community for its potential use in various research applications. This compound has shown promising results in studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of N-(3'-fluoro-4-biphenylyl)-1-[(1-methyl-1H-pyrazol-4-yl)methyl]prolinamide is not fully understood. However, studies have suggested that this compound may act by inhibiting specific enzymes and signaling pathways involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that N-(3'-fluoro-4-biphenylyl)-1-[(1-methyl-1H-pyrazol-4-yl)methyl]prolinamide has various biochemical and physiological effects. These include anti-cancer, anti-inflammatory, and neuroprotective effects. Additionally, this compound has been shown to have antioxidant properties and may also have potential as a therapeutic agent for cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3'-fluoro-4-biphenylyl)-1-[(1-methyl-1H-pyrazol-4-yl)methyl]prolinamide in lab experiments is its ability to inhibit specific enzymes and signaling pathways, making it a useful tool for studying various cellular processes. However, a limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research related to N-(3'-fluoro-4-biphenylyl)-1-[(1-methyl-1H-pyrazol-4-yl)methyl]prolinamide. These include further studies related to its mechanism of action, as well as its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Additionally, research related to the potential toxicity of this compound and its effects on various organs and systems may also be of interest. Finally, further studies related to the synthesis and optimization of this compound may also be of importance.

Synthesis Methods

The synthesis of N-(3'-fluoro-4-biphenylyl)-1-[(1-methyl-1H-pyrazol-4-yl)methyl]prolinamide involves the reaction of 3'-fluoro-4-biphenylcarboxylic acid with 1-methyl-1H-pyrazol-4-ylmethanamine in the presence of a coupling agent. The resulting product is then treated with proline to form the final compound.

Scientific Research Applications

N-(3'-fluoro-4-biphenylyl)-1-[(1-methyl-1H-pyrazol-4-yl)methyl]prolinamide has been used in various scientific research applications, including studies related to cancer, inflammation, and neurological disorders. In cancer research, this compound has shown potential as a therapeutic agent due to its ability to inhibit the growth of cancer cells. Inflammation-related studies have also shown promising results, with this compound exhibiting anti-inflammatory properties. Additionally, studies related to neurological disorders have shown that this compound may have neuroprotective effects.